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Compound of Interest

Compound Name: Yadanziolide C

Cat. No.: B162267

Application Note and Protocol

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of Yadanziolide C, a natural quassinoid compound with demonstrated
antiproliferative properties.[1] These guidelines are intended for researchers, scientists, and
drug development professionals engaged in preclinical studies.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Yadanziolide C is crucial
for accurate stock solution preparation and experimental reproducibility.

Property Value Source
CAS Number 95258-12-1 [1]12]
Molecular Formula C20H2609 [1][2]
Molecular Weight 410.41 g/mol [2]
Appearance Powder / Solid [2][3]

Solubility

Yadanziolide C is soluble in several organic solvents. The choice of solvent will depend on the
specific requirements of the downstream application.
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Solvent Solubility Notes
Commonly used for in vitro
DMSO Soluble ]
studies.
Chloroform Soluble
Dichloromethane Soluble
Ethyl Acetate Soluble
Acetone Soluble

For enhanced solubility, gentle warming to 37°C and sonication in an ultrasonic bath are
recommended.[2]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of Yadanziolide C.

Storage .
Form Duration Notes
Temperature
Keep tightly sealed
Powder -20°C Up to 2 years ]
and desiccated.[1][2]
Stock Solution in Store as aliquots in
-20°C Up to 1 month ) ]
DMSO tightly sealed vials.[1]

L Recommended for
Stock Solution in

-80°C Up to 6 months longer-term storage.
DMSO

[1]3]

Stock Solution in

4°C Up to 2 weeks For short-term use.[1]
DMSO

Important Handling Note: Before use, allow the product vial to equilibrate to room temperature
for at least one hour prior to opening.[1][2] It is recommended to prepare and use solutions on
the same day whenever possible.[1][2]
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Experimental Protocol: Preparation of a 10 mM
Yadanziolide C Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Yadanziolide C in DMSO.

Materials:

Yadanziolide C powder (MW: 410.41 g/mol)

¢ Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

o Sterile pipette tips

e \ortex mixer

e (Optional) Ultrasonic bath

Procedure:

e Calculate the required mass of Yadanziolide C:

o To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass is
calculated as follows:

= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (g) = 0.010 mol/L x 0.001 L x 410.41 g/mol

= Mass (mg) = 4.1041 mg

» Weighing Yadanziolide C:

o Tare a sterile microcentrifuge tube on the analytical balance.
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o Carefully weigh approximately 4.1 mg of Yadanziolide C powder directly into the tube.
Record the exact weight.

e Dissolution:

o Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10
mM. For example, if you weighed exactly 4.10 mg, add 1.0 mL of DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. A clear solution
should be obtained.

o If dissolution is slow, gentle warming to 37°C or brief sonication can be applied.[2]
 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile cryovials.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term
storage (up to 1 month).[1][3]

Safety Precautions

o Handle Yadanziolide C in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[3]

Avoid inhalation of the powder and contact with skin and eyes.[3]

In case of accidental contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.[3]

Visualized Workflow and Putative Signaling Pathway
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Workflow: Preparing Yadanziolide C Stock Solution
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Caption: Workflow for preparing Yadanziolide C stock solution.
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Putative Signaling Pathway Inhibition by Yadanziolide C
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Putative TNF-a/JAK/STAT3 pathway targeted by Yadanziolide C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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